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Compound of Interest

Compound Name: Lead bromate
CAS No.: 34018-28-5
Cat. No.: B1506321

Get Quote

An In-depth Technical Guide to the Core Properties of Lead Bromate Monohydrate

This technical guide provides a comprehensive overview of the known properties of lead
bromate monohydrate (Pb(BrOs)z - H20). It is intended for researchers, scientists, and drug
development professionals who require detailed information on this inorganic compound. This
document summarizes its physicochemical properties, outlines plausible experimental
protocols for its synthesis and characterization, and includes visualizations of key experimental
workflows.

Physicochemical Properties

Lead bromate monohydrate is a colorless crystalline solid.[1] While specific quantitative data
for the monohydrate is limited, the following tables summarize the available information for the
compound and its anhydrous form. It is important to note the distinction in the data presented.

Table 1: General and Physical Properties of Lead Bromate
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Property Value Notes
Chemical Formula Pb(BrOs)z - H20 Monohydrate
Pb(BrOs)2 Anhydrous

Molecular Weight 481.02 g/mol [2] Monohydrate
463.00 g/mol [3][4] Anhydrous

Appearance Colorless crystals|[3] Monohydrate

The provided source mentions
) this for the monohydrate, but it
Density (d) 5.53 g/cm?3[3]
may refer to the anhydrous

form.

Slightly soluble in cold water, o
Quialitative data for the

Solubility moderately soluble in hot
monohydrate.
water.[3]
Table 2: Thermal Properties of Lead Bromate
Property Value Notes

For the anhydrous form. The
N monohydrate would first lose
Decomposition Temperature 180 °C (356 °F)[3] ) _
its water of hydration at a lower

temperature.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of lead bromate
monohydrate are not readily available in the published literature. Therefore, the following
sections provide detailed, plausible methodologies based on general principles for the
synthesis and analysis of sparingly soluble inorganic salts.

Synthesis of Lead Bromate Monohydrate via
Precipitation
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This protocol describes the synthesis of lead bromate monohydrate by the reaction of
agueous solutions of lead(ll) nitrate and potassium bromate.

Materials:

Lead(ll) nitrate (Pb(NOs)2)

Potassium bromate (KBrOs)

Deionized water

0.1 M Nitric acid (for washing)

Acetone (for washing)

Equipment:

250 mL beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

e Preparation of Reactant Solutions:

o Prepare a 0.5 M solution of lead(ll) nitrate by dissolving the appropriate amount of
Pb(NOs)z in deionized water.

o Prepare a 1.0 M solution of potassium bromate by dissolving the appropriate amount of
KBrOs in deionized water.

» Precipitation:
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o Place 100 mL of the 0.5 M lead(ll) nitrate solution in a 250 mL beaker with a magnetic stir
bar.

o While stirring, slowly add 100 mL of the 1.0 M potassium bromate solution to the lead(ll)
nitrate solution. A white precipitate of lead bromate monohydrate will form immediately.

o Continue stirring the mixture for 30 minutes at room temperature to ensure complete
precipitation.

« |solation and Washing of the Precipitate:
o Set up a Buchner funnel with filter paper over a vacuum flask.
o Filter the precipitate under vacuum.

o Wash the precipitate with three 20 mL portions of cold deionized water to remove any
unreacted reagents.

o Subsequently, wash the precipitate with two 15 mL portions of 0.1 M nitric acid to remove
any co-precipitated lead hydroxide.

o Finally, wash the precipitate with two 20 mL portions of acetone to aid in drying.
e Drying:
o Carefully transfer the filter cake to a watch glass.

o Dry the product in a drying oven at 50°C for several hours until a constant weight is
achieved.

o Store the dried lead bromate monohydrate in a desiccator.

Characterization Protocols

This protocol outlines the conditions for analyzing the thermal decomposition of lead bromate
monohydrate to determine its water of hydration and decomposition temperature.

Instrument:
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e Simultaneous TGA/DSC instrument
Procedure:
e Sample Preparation:

o Accurately weigh 5-10 mg of the dried lead bromate monohydrate into an alumina or
platinum crucible.

 Instrumental Parameters:
o Temperature Program: Heat the sample from 25°C to 300°C at a heating rate of 10°C/min.
o Atmosphere: Purge with dry nitrogen gas at a flow rate of 50 mL/min.

o Data Analysis:

o TGA Curve: Analyze the mass loss as a function of temperature. The initial mass loss
should correspond to the loss of one water molecule per formula unit.

o DSC Curve: Analyze the heat flow as a function of temperature to identify endothermic
and exothermic events, such as dehydration and decomposition.

This protocol describes the procedure for obtaining the powder XRD pattern of lead bromate
monohydrate to confirm its crystalline phase.

Instrument:

o Powder X-ray diffractometer with Cu Ka radiation.
Procedure:

e Sample Preparation:

o Grind a small amount of the lead bromate monohydrate sample to a fine powder using an
agate mortar and pestle.[5][6]
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o Mount the powdered sample onto a zero-background sample holder. Ensure the sample
surface is flat and level with the holder.[5]

e |nstrumental Parameters:

o Radiation: Cu Ka (A = 1.5406 A)

[e]

Voltage and Current: 40 kV and 40 mA

o

Scan Range (20): 10° to 80°

[¢]

Step Size: 0.02°

o

Scan Speed: 2°/min
o Data Analysis:

o Compare the obtained diffraction pattern with standard diffraction databases (e.g., ICDD)
to confirm the phase identity of the synthesized product.

Visualizations

As an inorganic salt, lead bromate monohydrate is not involved in biological signaling
pathways. However, a logical workflow for its synthesis and characterization is highly relevant
for the target audience.
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Synthesis and Characterization Workflow for Lead Bromate Monohydrate
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Caption: Workflow for the synthesis and characterization of lead bromate monohydrate.
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Safety Information

Lead and its compounds are toxic and should be handled with appropriate safety precautions.
Wear personal protective equipment, including gloves, safety glasses, and a lab coat. All
procedures should be performed in a well-ventilated fume hood. Dispose of all lead-containing
waste according to institutional and local regulations. Pure lead bromate is noted to be less
dangerous than when prepared from lead acetate and an alkali bromate, as the latter may
detonate upon heating or friction due to occluded acetate.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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